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Compound of Interest

Compound Name: Cy-cBRIDP

Cat. No.: B1424324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy-cBRIDP, with the CAS number 1023330-38-2, is a monodentate phosphine ligand
belonging to the biaryl phosphine class of ligands. Its full chemical name is 1-
(Dicyclohexylphosphino)-2,2-diphenyl-1-methylcyclopropane, and it is also known as
Dicyclohexyl(2,2-diphenyl-1-methyl-1-cyclopropyl)phosphine. This ligand has demonstrated
significant utility in various palladium-catalyzed cross-coupling reactions, which are
fundamental transformations in modern organic synthesis, particularly in the pharmaceutical
and materials science industries. The unique structural features of Cy-cBRIDP, including its
bulky dicyclohexylphosphino group and the rigid cyclopropyl backbone, impart specific steric
and electronic properties that enhance the efficacy of palladium catalysts in challenging
coupling reactions.

Physicochemical Properties

A summary of the key physicochemical properties of Cy-cBRIDP is presented in Table 1.
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Property Value

CAS Number 1023330-38-2

Molecular Formula Ca2sHs7P

Molecular Weight 404.57 g/mol

Appearance White to off-white solid

Melting Point 115-122 °C

Storage Temperature 2-8 °C

Solubility Soluble in many organic solvents

Core Applications in Catalysis

Cy-cBRIDP is primarily employed as a ligand in palladium-catalyzed cross-coupling reactions.
The bulky and electron-rich nature of the phosphine ligand stabilizes the palladium center and
facilitates key steps in the catalytic cycle, such as oxidative addition and reductive elimination.
This leads to higher reaction efficiency, broader substrate scope, and milder reaction
conditions.

The primary applications of Cy-cBRIDP include:

o Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboron
compounds and organic halides.

o Buchwald-Hartwig Amination: Formation of carbon-nitrogen bonds between aryl halides and
amines.

e Sonogashira Coupling: Formation of carbon-carbon bonds between terminal alkynes and
aryl or vinyl halides.

o Heck Reaction: Formation of carbon-carbon bonds between alkenes and aryl or vinyl
halides.

Catalytic Cycles
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The following diagrams illustrate the generalized catalytic cycles for the key reactions in which
Cy-cBRIDP patrticipates.

Caption: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.
Caption: Generalized Catalytic Cycle for Buchwald-Hartwig Amination.

Caption: Generalized Catalytic Cycle for Sonogashira Coupling.

Experimental Protocols and Quantitative Data

While specific, detailed experimental data for Cy-cBRIDP is not widely available in open-
access literature, the following sections provide representative protocols for the types of
reactions where it is employed. These protocols are based on general procedures for similar
biaryl phosphine ligands and should be optimized for specific substrates.

Suzuki-Miyaura Coupling

Reaction: Coupling of an aryl halide with an arylboronic acid.

Representative Protocol: A mixture of the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol),
K3POa4 (2.0 mmol), Pd(OAc)z (0.02 mmol, 2 mol%), and Cy-cBRIDP (0.04 mmol, 4 mol%) in
toluene (5 mL) is degassed and heated at 100 °C under an inert atmosphere until the starting
material is consumed (monitored by TLC or GC-MS). The reaction mixture is then cooled to
room temperature, diluted with ethyl acetate, and washed with water and brine. The organic
layer is dried over anhydrous NazSOa4, filtered, and concentrated under reduced pressure. The
crude product is purified by column chromatography on silica gel.

Expected Outcome: High yields are generally expected for a range of aryl and heteroaryl
halides with various boronic acids.

Buchwald-Hartwig Amination
Reaction: Coupling of an aryl halide with a primary or secondary amine.
Representative Protocol: To a dried Schlenk tube is added Pdz(dba)s (0.01 mmol, 1 mol%), Cy-

cBRIDP (0.024 mmol, 2.4 mol%), and NaOtBu (1.4 mmol). The tube is evacuated and
backfilled with argon. The aryl halide (1.0 mmol), amine (1.2 mmol), and toluene (5 mL) are
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then added. The reaction mixture is stirred at 80-110 °C until the reaction is complete. After
cooling, the mixture is diluted with ether, filtered through a pad of Celite, and the filtrate is
concentrated. The residue is purified by flash chromatography.

Expected Outcome: Good to excellent yields are anticipated for the coupling of various aryl
bromides and chlorides with a range of primary and secondary amines.

Sonogashira Coupling

Reaction: Coupling of an aryl halide with a terminal alkyne.

Representative Protocol: A mixture of the aryl halide (1.0 mmol), terminal alkyne (1.2 mmol),
PdCl2(PPhs)2 (0.02 mmol, 2 mol%), Cy-cBRIDP (0.04 mmol, 4 mol%), and Cul (0.04 mmol, 4
mol%) in a solvent mixture of toluene and triethylamine (5:2, 7 mL) is degassed and stirred at
room temperature or slightly elevated temperature under an inert atmosphere. Upon
completion, the reaction mixture is filtered, and the filtrate is concentrated. The crude product is
purified by column chromatography.

Expected Outcome: High yields are expected for the coupling of aryl iodides and bromides with
a variety of terminal alkynes.

Micellar Catalysis

Cy-cBRIDP has also been explored as a ligand in palladium-catalyzed reactions conducted in
agueous micellar systems. Micellar catalysis offers a green and sustainable alternative to
traditional organic solvents. Surfactants, such as TPGS-750-M, form micelles in water, creating
a hydrophobic core where the catalytic reaction can occur. This approach can lead to enhanced
reaction rates and allows for easier product isolation.

Experimental Workflow for Micellar Suzuki-Miyaura
Coupling

Caption: Workflow for a Micellar Suzuki-Miyaura Coupling Reaction.

Synthesis of Cy-cBRIDP
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A general, multi-step synthesis approach is required to produce Cy-cBRIDP. The following is a
conceptual workflow for its synthesis.

Caption: Conceptual Synthetic Workflow for Cy-cBRIDP.

Safety Information

Cy-cBRIDP should be handled in a well-ventilated fume hood. Appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Conclusion

Cy-cBRIDP is a valuable phosphine ligand for a range of palladium-catalyzed cross-coupling
reactions. Its unique steric and electronic properties contribute to the high efficiency of these
transformations, making it a useful tool for synthetic chemists in academia and industry. Further
research into its applications, particularly in the development of more sustainable catalytic
systems, is ongoing.

« To cite this document: BenchChem. [An In-depth Technical Guide to Cy-cBRIDP (CAS
Number: 1023330-38-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424324#cy-cbridp-cas-number-1023330-38-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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